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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1630657 Get Quote

Lactose octaacetate is a fully acetylated derivative of lactose, a disaccharide. This technical

guide provides essential information on its molecular formula and weight, crucial for

researchers and professionals in drug development and synthetic carbohydrate chemistry.

Molecular Data Summary
The fundamental molecular properties of lactose octaacetate are summarized below. This

data is vital for stoichiometric calculations in synthesis, analytical characterization, and

formulation development.

Property Value References

Molecular Formula C₂₈H₃₈O₁₉ [1][2][3][4]

Molecular Weight 678.59 g/mol [2][3][4]

Alternate Names

β-Octaacetyllactose, 4-O-

(2,3,4,6-Tetra-O-acetyl-β-D-

galactopyranosyl)-1,2,3,6-

tetra-O-acetyl-D-

glucopyranose

[2][5]

CAS Number 6291-42-5 [2][4][6]
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Lactose octaacetate is synthesized from lactose through an esterification reaction. A common

laboratory-scale method involves the reaction of lactose with acetic anhydride, often in the

presence of a catalyst such as anhydrous sodium acetate.[5] This process, known as

acetylation, replaces all of the hydroxyl (-OH) groups on the lactose molecule with acetyl (-

OCOCH₃) groups.

The following diagram illustrates the logical relationship in the synthesis of lactose
octaacetate.
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Caption: Synthesis pathway of Lactose Octaacetate from Lactose.

Experimental Protocol: Microwave-Assisted
Acetylation of Lactose
This section details a "green" synthesis method for lactose octaacetate using microwave

irradiation, which can offer higher yields and shorter reaction times compared to conventional
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heating.[5]

Materials:

Lactose

Acetic anhydride

Microwave synthesis reactor

Procedure:

Combine lactose and acetic anhydride in a suitable reaction vessel for the microwave

reactor.

Place the vessel inside the microwave reactor.

Irradiate the mixture under controlled temperature and time settings. The specific parameters

(power, temperature, duration) may need optimization but are generally more efficient than

traditional heating methods.[5]

Upon completion of the reaction, the crude product is typically purified. This may involve

steps such as cooling to induce crystallization, followed by filtration and washing with a

solvent like ethanol to remove excess acetic anhydride and acetic acid.

The purity of the resulting lactose octaacetate can be assessed using techniques such as

Thin-Layer Chromatography (TLC), Infrared (IR) spectroscopy, and Nuclear Magnetic

Resonance (NMR) spectroscopy.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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